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Compound of Interest

Compound Name: Isopropyl 2-methoxyacetate

Cat. No.: B189238 Get Quote

Technical Support Center: Isopropyl 2-
methoxyacetate
This technical support center provides guidance for researchers, scientists, and drug

development professionals on managing respiratory and skin irritation potentially arising from

exposure to Isopropyl 2-methoxyacetate.

Frequently Asked Questions (FAQs)
Q1: What is Isopropyl 2-methoxyacetate and what are its common uses in a laboratory

setting?

Isopropyl 2-methoxyacetate, also known as Methoxyactic isopropyl ester, is a colorless to

yellow liquid used in research and development.[1][2] It is primarily utilized as a solvent.

Q2: What are the primary health hazards associated with Isopropyl 2-methoxyacetate
exposure?

Isopropyl 2-methoxyacetate is classified as a flammable liquid.[1][3] The primary health

concerns are irritation to the skin, eyes, and respiratory system.[1][3] It may cause skin

redness, itching, and blistering, as well as irritation to the lungs and respiratory tract.[3]

Q3: What immediate actions should I take in case of accidental skin or eye contact?
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Skin Contact: Immediately wash the affected area with plenty of soap and water.[3] Remove

any contaminated clothing.[3] If skin irritation persists, seek medical attention.[3]

Eye Contact: Immediately rinse the eyes cautiously with water for several minutes.[3] If you

wear contact lenses, remove them if it is easy to do so and continue rinsing.[3] If eye

irritation persists, get medical advice or attention.[3]

Q4: What should I do if I inhale Isopropyl 2-methoxyacetate vapors?

Move to an area with fresh air.[3] If you feel unwell, call a poison center or doctor.[3]

Q5: Are there established occupational exposure limits for Isopropyl 2-methoxyacetate?

Currently, specific OSHA PELs, NIOSH RELs, or ACGIH TLVs for Isopropyl 2-
methoxyacetate are not readily available.[3] However, for risk assessment, Propylene Glycol

Monomethyl Ether Acetate (PGMEA) is often used as a surrogate, as Isopropyl 2-
methoxyacetate is expected to hydrolyze to PGMEA in the body.
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Issue Possible Cause Recommended Action

Persistent skin redness and

itching after handling

Inadequate personal protective

equipment (PPE), improper

handling technique, or

individual sensitivity.

Review and ensure proper use

of chemically resistant gloves.

Wash hands thoroughly after

handling. If symptoms persist,

consult a medical professional.

Feeling of lightheadedness or

respiratory discomfort in the

lab

Inadequate ventilation or

inappropriate containment of

the chemical.

Ensure all work with Isopropyl

2-methoxyacetate is performed

in a well-ventilated area,

preferably within a chemical

fume hood. Review your lab's

standard operating procedures

for handling volatile solvents.

Noticeable odor of the solvent

outside of the designated work

area

Improper storage or spillage.

Store Isopropyl 2-

methoxyacetate in a tightly-

closed container in a cool, dry,

and well-ventilated area away

from ignition sources.[3] In

case of a spill, absorb with an

inert material and place it in a

suitable disposal container.[3]

Quantitative Data Summary
As direct occupational exposure limits for Isopropyl 2-methoxyacetate are not established,

the following table provides the limits for its surrogate, Propylene Glycol Monomethyl Ether

Acetate (PGMEA).
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Parameter Value

NIOSH REL (TWA) 100 ppm (360 mg/m³)

NIOSH STEL 150 ppm (540 mg/m³)

ACGIH TLV (TWA) 100 ppm

ACGIH STEL 150 ppm

Experimental Protocols
Protocol 1: In Vitro Skin Irritation Assessment using a
Reconstructed Human Epidermis (RhE) Model
Objective: To assess the skin irritation potential of a formulation containing Isopropyl 2-
methoxyacetate.

Methodology:

Model Preparation: A commercially available Reconstructed human Epidermis (RhE) tissue

model is equilibrated according to the manufacturer's instructions.

Test Substance Application: A precise volume of the test formulation is applied topically to

the surface of the RhE tissue. A negative control (e.g., phosphate-buffered saline) and a

positive control (e.g., a known irritant) are run in parallel.

Incubation: The tissues are incubated for a specified period (e.g., 60 minutes) at 37°C and

5% CO₂.

Viability Assay: Following incubation, the test substance is removed, and the tissues are

washed. Cell viability is determined using a quantitative assay such as the MTT (3-(4,5-

dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay. A reduction in cell viability

below a certain threshold (e.g., 50%) compared to the negative control indicates irritation

potential.
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Protocol 2: In Vitro Respiratory Irritation Assessment
using an Air-Liquid Interface (ALI) Cell Culture System
Objective: To evaluate the potential of airborne Isopropyl 2-methoxyacetate to cause

respiratory tract irritation.

Methodology:

Cell Culture: Human bronchial epithelial cells are cultured on microporous membrane inserts

until a differentiated, polarized monolayer is formed. The cells are then transitioned to an air-

liquid interface (ALI) culture, where the apical surface is exposed to air and the basal surface

is in contact with the culture medium.

Exposure: The ALI cultures are placed in an exposure chamber. A controlled concentration of

Isopropyl 2-methoxyacetate vapor is introduced into the chamber for a defined duration.

Control cultures are exposed to clean, humidified air.

Endpoint Analysis: Following exposure, cell viability is assessed using assays such as the

LDH (lactate dehydrogenase) assay, which measures membrane integrity. The release of

pro-inflammatory cytokines (e.g., IL-6, IL-8) into the basal medium is quantified using ELISA

or other immunoassays. An increase in cytotoxicity and cytokine release in the exposed

cultures compared to the controls suggests a respiratory irritation potential.
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Caption: Simplified signaling pathway of skin irritation.
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Caption: In vitro skin irritation testing workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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